Cas no 91062-86-1 (2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile)

• Product Name: 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile
• CAS No: 91062-86-1
• MF: C₁₁H₉BrN₆
• MW: 305.133359670639
• CID: 1959027
• PubChem ID: 251469
• Update Time: 2025-06-13

2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-6-(4-bromoanilino)pyrimidine-5-carbonitrile
• CTK5G8886
• AG-J-22364
• NSC71866
• MLS000736787
• 2,4-Diamino-6-(4-brom-anilino)-5-cyan-pyrimidin
• AC1L5JWY
• 2,4-diamino-6-[(4-bromophenyl)amino]pyrimidine-5-carbonitrile
• 2,4-diamino-6-(4-bromo-anilino)-pyrimidine-5-carbonitrile
• SMR000528326
• 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile
• NSC-71866
• 2,4-Diamino-6-((4-bromophenyl)amino)pyrimidine-5-carbonitrile
• 91062-86-1
• BDBM115038
• 2,4-bis(azanyl)-6-[(4-bromophenyl)amino]pyrimidine-5-carbonitrile
• CHEMBL1304306
• DTXSID40290928
• EN300-18385656
• 2,4-diamino-6-(4-bromoanilino)-5-pyrimidinecarbonitrile
• cid_251469

• Inchi： 1S/C11H9BrN6/c12-6-1-3-7(4-2-6)16-10-8(5-13)9(14)17-11(15)18-10/h1-4H,(H5,14,15,16,17,18)
• InChI Key： YTCJLQXQKYMGIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C(C#N)=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 304.007
• Monoisotopic Mass: 304.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 587°C at 760 mmHg
• Flash Point: 308.8°C
• Refractive Index: 1.745

Additional information on 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile

Comprehensive Overview of 2,4-Diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile (CAS No. 91062-86-1)

2,4-Diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile, with the CAS number 91062-86-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a crucial role in nucleic acid synthesis and drug development. Its unique structure, featuring a bromophenyl group and a carbonitrile moiety, makes it a valuable intermediate in the synthesis of biologically active molecules.

In recent years, the demand for pyrimidine derivatives has surged due to their applications in anticancer, antiviral, and antimicrobial therapies. Researchers are particularly interested in 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile for its potential as a kinase inhibitor, a class of compounds that target enzymes involved in cell signaling pathways. This aligns with the growing focus on precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of CAS 91062-86-1 involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its bromophenyl group enhances its reactivity, making it a versatile building block for further chemical modifications. This property is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve synthetic efficiency. As sustainability becomes a hot topic in the chemical industry, compounds like 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile are being reevaluated for their environmental impact and synthetic scalability.

Another area of interest is the compound's potential role in agrochemical innovation. With the global push for sustainable agriculture, scientists are exploring pyrimidine-based compounds as alternatives to traditional pesticides. The 4-bromophenyl moiety in CAS 91062-86-1 may contribute to its bioactivity against plant pathogens, making it a candidate for further study in crop protection. This aligns with the increasing number of searches for eco-friendly pesticides and plant disease management solutions.

From an analytical perspective, 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for quality control in industrial applications and are frequently searched by professionals in the field. The compound's stability under various conditions is also a subject of ongoing research, particularly in the context of drug formulation and storage optimization.

In the realm of material science, pyrimidine derivatives like CAS 91062-86-1 are being investigated for their potential in organic electronics. The conjugated system present in these compounds may contribute to interesting photophysical properties, making them candidates for OLEDs or solar cell applications. This connects to the booming interest in renewable energy technologies and smart materials, which dominate many scientific discussions today.

As research continues, the safety profile of 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile remains an important consideration. While not classified as hazardous under current regulations, proper handling procedures should always be followed in laboratory settings. This reflects the broader industry trend toward responsible chemical management and occupational safety, topics that frequently appear in professional forums and search queries.

The commercial availability of CAS 91062-86-1 through specialty chemical suppliers has made it accessible to researchers worldwide. Its price and purity specifications are common search terms among procurement specialists, highlighting the practical aspects of working with this compound. The development of cost-effective synthesis routes remains an active area of investigation, particularly in light of the pharmaceutical industry's focus on process optimization and cost reduction.

Looking ahead, 2,4-diamino-6-(4-bromophenyl)aminopyrimidine-5-carbonitrile is poised to remain relevant in multiple scientific disciplines. Its structural features offer numerous possibilities for medicinal chemistry optimization, while its physical properties make it interesting for materials research. As computational methods like molecular docking and QSAR modeling become more sophisticated, virtual screening of compounds like this one may accelerate the discovery of new applications.

In conclusion, CAS 91062-86-1 represents an important example of how heterocyclic chemistry continues to drive innovation across multiple industries. From potential pharmaceutical applications to materials science breakthroughs, this compound exemplifies the interdisciplinary nature of modern chemical research. As scientific inquiries become increasingly specialized, compounds with such versatile profiles will likely maintain their position at the forefront of discovery and development.